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Compound of Interest

Compound Name: Citronellyl nitrile

Cat. No.: B1228654

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citronellyl nitrile is a synthetic aroma chemical prized in the fragrance and cosmetics industry
for its fresh, citrusy, and slightly floral scent profile.[1] It offers greater stability in various
cosmetic bases compared to its aldehyde analogue, citronellal, particularly in terms of heat,
light, and pH, making it a versatile ingredient for a wide range of personal care products.[2]
These application notes provide detailed protocols for the evaluation and use of Citronellyl
nitrile in cosmetic formulations.

Physicochemical Properties and Specifications

Citronellyl nitrile is a colorless to pale yellow liquid with a characteristic fresh, lemon-like odor
with green nuances.[2][3][4] Its stability and solubility in common cosmetic ingredients are key
to its successful incorporation into formulations.[2][5]
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Property

Value

Reference

Chemical Name

3,7-Dimethyloct-6-enenitrile

[4]

CAS Number 51566-62-2 [4]
Molecular Formula C10H17N [4]
Molecular Weight 151.25 g/mol [4]
Appearance Colorless to pale yellow liquid [4]
] Fresh, lemon, citrus, green,
Odor Profile ) [2][5]
slightly floral
N Soluble in alcohol and oils;
Solubility ) ] [11[2]
insoluble in water.
Boiling Point 231°C [4]

Vapor Pressure

0.037 mmHg @ 20°C

[4]

Log P

3.55

[4]

Applications in Cosmetic and Personal Care

Products

Citronellyl nitrile is a versatile fragrance ingredient suitable for a wide array of product types

due to its stability and pleasant scent profile.[1][3]
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Recommended Use Level .
Product Category (%) Key Benefits
(V]

Provides a fresh, diffusive top
Fine Fragrance (Eau de and middle note. Blends well

) Up to 10% ) .
Toilette, Perfume) with floral and citrus accords.

[2][5]

Imparts a clean and lasting
Creams and Lotions 0.1-1.0% fragrance. Stable in oil-in-water

and water-in-oil emulsions.

Good stability in surfactant-
N based systems, providing a
Shampoos and Conditioners 0.2-1.0% ]
fresh scent to hair care

products.[5]

Excellent stability in alkaline

conditions, making it a

Soaps (Bar and Liquid) 0.5-2.0% .
preferred choice over
citronellal.[2][5]
Provides a fresh scent and
Deodorants and masks base odors effectively.
. . 0.1-0.5% o
Antiperspirants Good stability in these product
forms.[5]
Delivers a long-lasting fresh
Fabric Softeners and and clean fragrance to fabrics.
0.1-1.0% :
Detergents Stable in the presence of

surfactants and enzymes.[1]

Experimental Protocols
Stability Testing of Citronellyl Nitrile in an O/W Emulsion

This protocol outlines a method to assess the chemical stability of Citronellyl nitrile in a
standard oil-in-water (O/W) cream base under accelerated aging conditions.

Workflow for Stability Testing
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Caption: Workflow for the accelerated stability testing of Citronellyl nitrile in a cosmetic
emulsion.

Methodology:

Preparation of O/W Cream Base: Prepare a standard oil-in-water cream base without any

fragrance.

 Incorporation of Citronellyl Nitrile: Accurately weigh and incorporate 0.5% (w/w) of
Citronellyl nitrile into the cream base at a temperature below 40°C with gentle mixing until
homogeneous.

o Packaging: Package the final formulation in inert glass jars with airtight closures.
o Storage Conditions:

o Place samples in stability chambers at 40°C £ 2°C / 75% RH * 5% RH.

o Store control samples at 25°C + 2°C / 60% RH £ 5% RH.

o Subject a set of samples to three freeze-thaw cycles (-10°C for 24 hours, then 25°C for 24
hours).
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e Analysis Schedule: Analyze the samples at initial time (T=0) and after 1, 2, and 3 months.
e Analytical Methods:

o Sensory Evaluation: A trained panel evaluates the odor profile for any changes from the
initial scent.

o Physical and Chemical Analysis: Measure pH, viscosity, and observe for any changes in

color, appearance, or phase separation.

o GC-MS Quantification: Extract the fragrance from the cream base and quantify the
concentration of Citronellyl nitrile using Gas Chromatography-Mass Spectrometry (GC-
MS).

Quantitative Analysis of Citronellyl Nitrile by GC-MS

This protocol describes the quantification of Citronellyl nitrile in a cosmetic product using GC-
MS.

Workflow for GC-MS Analysis

Sample Extraction GC-MS Analysis Data Processing g

Click to download full resolution via product page

Caption: Workflow for the quantitative analysis of Citronellyl nitrile in a cosmetic sample by
GC-MS.

Methodology:
e Sample Preparation:

o Accurately weigh approximately 1g of the cosmetic product into a centrifuge tube.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/product/b1228654?utm_src=pdf-body-img
https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Add a known amount of a suitable internal standard.

[e]

(¢]

Add 10 mL of a suitable solvent (e.g., methyl tert-butyl ether).

[¢]

Vortex for 5 minutes and centrifuge at 3000 rpm for 10 minutes.

[¢]

Collect the supernatant for analysis.

e GC-MS Conditions (lllustrative):

[¢]

Column: DB-5MS (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

[e]

o

Oven Program: Initial temperature of 60°C, ramp to 280°C at 10°C/min, hold for 5 minutes.

[¢]

Injector: Splitless mode at 250°C.

[e]

MS Detector: Electron Impact (EI) ionization at 70 eV. Scan range of 40-400 m/z.
¢ Quantification:
o Prepare a calibration curve using standard solutions of Citronellyl nitrile.

o lIdentify the Citronellyl nitrile peak in the sample chromatogram based on its retention
time and mass spectrum.

o Calculate the concentration based on the peak area ratio to the internal standard and the
calibration curve.

Sensory Evaluation: Triangle Test

This protocol is used to determine if a sensory difference exists between two samples, for
example, a control and a sample that has undergone stability testing.

Workflow for Triangle Test
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Caption: Workflow for conducting a sensory triangle test.
Methodology:
o Panelist Selection: Select a panel of at least 20-30 trained sensory assessors.
o Sample Preparation: Prepare two sets of samples: a control (A) and the test sample (B).

» Test Presentation: Present each panelist with three coded samples. Two of the samples are
identical (e.g., A, A) and one is different (e.g., B). The order of presentation should be
randomized for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).

o Evaluation: Panelists are asked to identify the sample that is different from the other two.

» Data Analysis: The number of correct identifications is counted. Statistical tables for the
triangle test are used to determine if there is a significant difference between the two
samples at a given confidence level (typically 95%).

Safety and Regulatory Information
Skin Sensitization

Based on available data, Citronellyl nitrile is not expected to be a skin sensitizer. The OECD
Test Guideline 442E describes in vitro methods for assessing skin sensitization potential.

Adverse Outcome Pathway for Skin Sensitization
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Adverse Outcome Pathway (AOP) for Skin Sensitization

Key Event 1: Covalent Binding to Skin Proteins

Key Event 2: Keratinocyte Activation

Key Event 3: Dendritic Cell Activation (OECD 442E)

Key Event 4: T-cell Proliferation

Adverse Outcome: Allergic Contact Dermatitis
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Caption: Simplified Adverse Outcome Pathway for skin sensitization.

Phototoxicity

The potential for a substance to cause a phototoxic reaction can be assessed using the OECD
Test Guideline 432: In Vitro 3T3 NRU Phototoxicity Test.

Workflow for OECD 432 Phototoxicity Test
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Caption: Workflow for the in vitro 3T3 NRU phototoxicity test (OECD 432).

IFRA Standards

The use of Citronellyl nitrile in fragrance formulations should comply with the standards set by
the International Fragrance Association (IFRA). It is recommended to consult the latest IFRA
Standards for specific restrictions and maximum use levels in different product categories. An
IFRA Certificate of Conformity for Citronellyl nitrile would provide detailed information on its
compliance.[6][7][8]

Conclusion

Citronellyl nitrile is a valuable and stable fragrance ingredient for a wide range of cosmetic
and personal care products. Its fresh, citrusy profile is highly desirable in many applications.
The protocols outlined in these notes provide a framework for formulators and researchers to
evaluate its stability, performance, and safety in their specific product matrices. Adherence to
good laboratory practices and relevant regulatory guidelines is essential for the successful and
safe use of this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Citronellyl Nitrile in
Cosmetics and Personal Care]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228654#application-of-citronellyl-nitrile-in-cosmetic-
and-personal-care-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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